Cas no 89453-97-4 (1,8-Naphthalenedicarboxaldehyde, 4,5-dichloro-)

• Product Name: 1,8-Naphthalenedicarboxaldehyde, 4,5-dichloro-
• CAS No: 89453-97-4
• MF: C₁₂H₆Cl₂O₂
• MW: 253.08084154129
• CID: 599922
• PubChem ID: 71324381
• Update Time: 2025-04-19

1,8-Naphthalenedicarboxaldehyde, 4,5-dichloro- Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthalenedicarboxaldehyde, 4,5-dichloro-
• 4,5-dichloronaphthalene-1,8-dicarbaldehyde
• DTXSID80753865
• 89453-97-4

• Inchi： 1S/C12H6Cl2O2/c13-9-3-1-7(5-15)11-8(6-16)2-4-10(14)12(9)11/h1-6H
• InChI Key： RRYZUZHDTFZPTN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C=O)=C2C(C=O)=CC=C(C2=1)Cl

Computed Properties

• Exact Mass: 251.9744848g/mol
• Monoisotopic Mass: 251.9744848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 34.1Ų